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Compound of Interest

Compound Name: Dibutyl sulfate

Cat. No.: B1361080 Get Quote

An In-Depth Technical Guide to the Safety, Toxicity, and Handling of Dibutyl Sulfate

Introduction

Dibutyl sulfate (CAS No. 625-22-9) is a colorless to pale yellow oily liquid with a characteristic

sharp odor.[1][2] It is primarily utilized in organic synthesis as a potent alkylating agent,

specifically for introducing butyl groups to various substrates.[2][3] This property makes it

valuable in the synthesis of pharmaceuticals, agrochemicals, surfactants, and plasticizers.[2]

However, like other alkylating agents such as dimethyl sulfate and diethyl sulfate, its reactivity

raises significant safety and toxicity concerns.[1][3]

This technical guide is intended for researchers, scientists, and drug development

professionals who handle dibutyl sulfate. It provides a comprehensive overview of its

chemical properties, toxicological profile, and essential safety precautions for handling,

storage, and disposal.

Chemical and Physical Properties
Dibutyl sulfate is an inorganic ester that is insoluble in water but soluble in alcohol and ether.

[1][4] It is sensitive to moisture and should be protected from light.[5][6]
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Property Value Reference

CAS Number 625-22-9 [5]

Molecular Formula C₈H₁₈O₄S [4][5]

Molecular Weight 210.29 g/mol [1][5]

Appearance Colorless oily liquid [4][5]

Odor Sharp, spicy [1][4]

Boiling Point 115 - 116 °C @ 6 mm Hg [1][4]

Density 1.062 g/mL at 20 °C [1][4][7]

Melting Point -79.7 °C [1][4][7]

Water Solubility Insoluble [1][4]

Stability Moisture sensitive [5]

Toxicological Profile
The primary toxicological concern with dibutyl sulfate stems from its function as an alkylating

agent, which allows it to transfer butyl groups to biologically important molecules like DNA,

potentially inducing cellular damage and genetic mutations.[3] While specific data for many

toxicological endpoints are limited, the available information and the chemical's classification

warrant significant caution.[5]
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Toxicological Endpoint Data Reference

Acute Oral Toxicity
Harmful if swallowed (H302);

Toxic if swallowed (H301)
[5][8][9]

Oral LD₅₀ (Rabbit) ~200 mg/kg

Acute Dermal Toxicity Dermal LD₅₀ (Rat) 5000 mg/kg

Skin Corrosion/Irritation No data available [5]

Serious Eye Damage/Irritation No data available [5]

Carcinogenicity
Questionable carcinogen with

experimental tumorigenic data
[1]

Germ Cell Mutagenicity No data available [5]

Reproductive Toxicity No data available [5]

Acute Toxicity Dibutyl sulfate is classified as harmful or toxic if swallowed.[5][9] The oral lethal

dose in rabbits is reported to be in the range of 200 mg/kg.[1] It is considered mildly toxic by

the subcutaneous route.[1]

Carcinogenicity and Mutagenicity There is conflicting information regarding its carcinogenicity.

One source notes it as a "questionable carcinogen with experimental tumorigenic data," while

safety data sheets often state there are no known carcinogenic chemicals in the product.[1][5]

However, its mechanism as an alkylating agent is a cause for concern.[3] Alkylating agents are

known to be electrophilic compounds that covalently bind to nucleophilic centers in DNA,

forming adducts that can lead to mutations and potentially cancer.[3] Related compounds, such

as diethyl sulfate, are reasonably anticipated to be human carcinogens based on sufficient

evidence from animal studies.[10][11] Given the lack of specific data for dibutyl sulfate, it

should be handled as a potential carcinogen and mutagen.

Reproductive Toxicity No specific data on the reproductive toxicity of dibutyl sulfate are

available.[5]

Mandatory Visualization: Mechanism of Alkylating Agent
Toxicity
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Caption: General toxicity pathway for alkylating agents like dibutyl sulfate.
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Experimental Protocols: Acute Oral Toxicity Assessment
While the specific study protocols for dibutyl sulfate are not detailed in the provided

references, a typical experiment to determine acute oral toxicity (e.g., LD₅₀) would follow

established guidelines, such as the OECD Guideline 423 (Acute Toxic Class Method).

Objective: To determine the acute oral toxicity of dibutyl sulfate following a single dose.

Methodology:

Animal Model: Healthy, young adult laboratory rats (e.g., Wistar or Sprague-Dawley strain),

typically females as they are often slightly more sensitive.

Housing: Animals are housed in controlled conditions (temperature, humidity, light cycle) with

free access to standard laboratory diet and water.

Acclimatization: Animals are acclimated to the laboratory environment for at least 5 days

before dosing.

Dose Administration:

The test substance, dibutyl sulfate, is administered as a single oral dose via gavage.

A stepwise procedure is used with a starting dose based on available information. For a

substance known to be toxic, a starting dose like 300 mg/kg might be chosen.

Typically, 3 animals are used in each step.

Observation:

Animals are observed for signs of toxicity shortly after dosing and periodically during the

first 24 hours, with special attention during the first 4 hours.

Observations continue daily for a total of 14 days.

Observations include changes in skin, fur, eyes, and mucous membranes, as well as

respiratory, circulatory, autonomic, and central nervous system effects.
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Endpoint: The primary endpoint is mortality. The number of animals that die within the 14-day

period is recorded.

Data Analysis: Based on the mortality rate at different dose levels, the substance is assigned

to an acute toxicity hazard category according to the Globally Harmonized System (GHS).

Safety and Handling Precautions
Given its hazardous properties, strict safety protocols must be followed when handling dibutyl
sulfate.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[12]

Emergency eye wash stations and safety showers must be readily accessible in the

immediate vicinity of potential exposure.[12]

Personal Protective Equipment (PPE):
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Protection Specification Reference

Eye/Face

Chemical safety goggles or a

face shield (European

Standard EN166).

[6][13]

Hand

Protective gloves (e.g., Nitrile

rubber). Breakthrough time

should be considered.

[5][12]

Skin/Body

Long-sleeved clothing, lab

coat. Wear appropriate

protective clothing to prevent

skin exposure.

[5][6][12]

Respiratory

Not required under normal use

with adequate ventilation. For

emergencies or large-scale

use, a NIOSH/MSHA or

European Standard EN 136

approved respirator is

necessary.

[5][6]

Handling and Storage:

Avoid all contact with skin, eyes, and clothing.[6][9]

Do not breathe vapors or mist.[12]

Wash hands and any exposed skin thoroughly after handling.[6][9]

Do not eat, drink, or smoke when using this product.[6][9]

Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[9][12]

Protect from moisture and light.[5][6]

Store locked up.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107925000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12813~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:32:40~~Di-n-butyl%20sulfate~~
https://www.gelest.com/wp-content/uploads/product_msds/SND3355-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12813~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:32:40~~Di-n-butyl%20sulfate~~
https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SND3355-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12813~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:32:40~~Di-n-butyl%20sulfate~~
https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D1633_EU_6N.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SND3355-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D1633_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D1633_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1633_EU_6N.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SND3355-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12813~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:32:40~~Di-n-butyl%20sulfate~~
https://www.fishersci.com/store/msds?partNumber=AAL12813&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D1633_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualization: Laboratory Handling Workflow
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Caption: Standard workflow for safely handling dibutyl sulfate in a lab setting.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving dibutyl
sulfate.

First Aid Measures:

Exposure Route First Aid Procedure Reference

Inhalation

Move the exposed person to

fresh air at once. If breathing is

difficult or symptoms occur, get

medical attention. If not

breathing, give artificial

respiration.

[5][6][14]

Skin Contact

Immediately wash off with

plenty of water and soap for at

least 15 minutes. Remove

contaminated clothing. If skin

irritation persists, call a

physician.

[5][6][14]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[5][6]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Call a POISON

CENTER or doctor

immediately.

[5][6][8]

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation.[6] Evacuate unnecessary personnel.[12]

Wear full personal protective equipment, including respiratory protection if necessary.[6][12]

Environmental Precautions: Prevent the product from entering drains, sewers, or public

waters.[12]

Containment and Clean-up: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel, vermiculite).[5][6][15] Collect the material into suitable, closed, and labeled

containers for disposal.[6][15]

Firefighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, water spray,

or alcohol-resistant foam.[15]

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including carbon monoxide, carbon dioxide, and sulfur oxides.[1][5][6]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Mandatory Visualization: Accidental Spill Response
Workflow
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Spill Occurs

1. Alert Personnel &
Evacuate Immediate Area

2. Don Emergency PPE
(incl. Respirator if needed)

3. Ensure Adequate Ventilation
(Increase fume hood exhaust)

4. Contain Spill with
Inert Absorbent Material

5. Carefully Collect Absorbed
Material into a Sealed Container

6. Decontaminate Spill Area

7. Dispose of Waste as
Hazardous Material

Response Complete

Click to download full resolution via product page

Caption: A stepwise workflow for responding to an accidental spill of dibutyl sulfate.
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Disposal Considerations
Waste from residues or unused dibutyl sulfate is classified as hazardous waste.[5]

Chemical Disposal: Disposal must be conducted in accordance with all applicable local,

regional, and national regulations.[5][9] Entrust disposal to a licensed waste disposal

company.[9] Do not empty into drains or allow the product to reach the sewage system.[5]

Contaminated Packaging: Dispose of the container at a hazardous or special waste

collection point.[5] Uncleaned containers should be handled in the same manner as the

product itself.

Conclusion
Dibutyl sulfate is a valuable but hazardous chemical that requires careful and informed

handling. Its primary risks are acute oral toxicity and its potential as a mutagen and carcinogen

due to its alkylating properties. Professionals in research and drug development must adhere

strictly to the safety protocols outlined in this guide, including the consistent use of engineering

controls and appropriate personal protective equipment, to minimize exposure and ensure a

safe working environment. Proper emergency preparedness and waste disposal are also

critical components of a comprehensive safety plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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